Cas no 1000070-67-6 (ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate)

ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate structure
1000070-67-6 structure
Product Name:ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate
CAS No:1000070-67-6
MF:C30H40O4
MW:464.636209487915
CID:6642768
PubChem ID:167845129
Update Time:2024-02-03

ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate
    • 1000070-67-6
    • Inchi: 1S/C30H40O4/c1-7-9-10-17-34-27-20-25-24(29(3,4)15-16-30(25,5)6)19-23(27)22-18-21(11-13-26(22)31)12-14-28(32)33-8-2/h11-14,18-20,31H,7-10,15-17H2,1-6H3/b14-12+
    • InChI Key: RSVBYTATQQNMNB-WYMLVPIESA-N
    • SMILES: O(CCCCC)C1C(C2C=C(/C=C/C(=O)OCC)C=CC=2O)=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

  • Exact Mass: 464.29265975g/mol
  • Monoisotopic Mass: 464.29265975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 681
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.7
  • Topological Polar Surface Area: 55.8Ų

ethyl (2E)-3-{4-hydroxy-3-[5,5,8,8-tetramethyl-3-(pentyloxy)-5,6,7,8-tetrahydronaphthalen-2-yl]phenyl}prop-2-enoate Related Literature

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